Cas no 2229250-53-5 (4,4-difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine
• CAS No: 2229250-53-5
• MF: C₈H₁₁F₂N₃S
• MW: 219.254846811295
• CID: 5887103
• PubChem ID: 165855193
• Update Time: 2025-06-15

4,4-difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine
• 2229250-53-5
• EN300-1961548

• Inchi： 1S/C8H11F2N3S/c9-8(10)3-1-7(11,2-4-8)6-5-14-13-12-6/h5H,1-4,11H2
• InChI Key： CEFCDDQGWXRHNE-UHFFFAOYSA-N
• SMILES： S1C=C(C2(CCC(CC2)(F)F)N)N=N1

Computed Properties

• Exact Mass: 219.06417486g/mol
• Monoisotopic Mass: 219.06417486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80Ų

Additional information on 4,4-difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine

Recent Advances in the Study of 4,4-Difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine (CAS: 2229250-53-5)

The compound 4,4-difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine (CAS: 2229250-53-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 4,4-difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for further pharmacological evaluations. The presence of both a difluorocyclohexyl moiety and a thiadiazole ring in its structure provides a unique scaffold for drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

In terms of biological activity, preliminary investigations suggest that this compound exhibits promising activity against a range of molecular targets. For instance, it has shown inhibitory effects on certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. The difluorocyclohexyl group is believed to enhance the compound's metabolic stability and membrane permeability, while the thiadiazole ring contributes to its binding affinity with target proteins.

Further mechanistic studies have explored the compound's interaction with specific biological pathways. One study demonstrated its ability to modulate the activity of key signaling proteins involved in cell proliferation and apoptosis. These findings suggest that 4,4-difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine could serve as a lead compound for the development of new anticancer agents. Additionally, its potential applications in treating neurodegenerative diseases are being investigated, given its ability to cross the blood-brain barrier.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Researchers are currently exploring structural modifications to improve its efficacy and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, 4,4-difluoro-1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and broad biological activity profile make it a valuable candidate for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for clinical applications.